Cas no 675877-13-1 (PYRIDINE, 4-BENZO[B]THIEN-7-YL-)
675877-13-1 structure
Product Name:PYRIDINE, 4-BENZO[B]THIEN-7-YL-
CAS No:675877-13-1
MF:C13H9NS
MW:211.282261610031
CID:3517975
PubChem ID:22326934
Update Time:2025-04-21
PYRIDINE, 4-BENZO[B]THIEN-7-YL- Chemical and Physical Properties
Names and Identifiers
-
- PYRIDINE, 4-BENZO[B]THIEN-7-YL-
- 4-Benzo[b]thiophen-7-yl-pyridine
- DB-412251
- 675877-13-1
- 4-Benzo[b]thien-7-ylpyridine
- IFYXCEYIPYBLSE-UHFFFAOYSA-N
- SCHEMBL388931
-
- Inchi: 1S/C13H9NS/c1-2-11-6-9-15-13(11)12(3-1)10-4-7-14-8-5-10/h1-9H
- InChI Key: IFYXCEYIPYBLSE-UHFFFAOYSA-N
- SMILES: C1=NC=CC(C2=C3SC=CC3=CC=C2)=C1
Computed Properties
- Exact Mass: 211.04557046Da
- Monoisotopic Mass: 211.04557046Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 41.1Ų
PYRIDINE, 4-BENZO[B]THIEN-7-YL- Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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